Cas no 2137812-39-4 (1-Ethyl-3-(trifluoromethyl)pyrazole-4-sulfonyl fluoride)

• Product Name: 1-Ethyl-3-(trifluoromethyl)pyrazole-4-sulfonyl fluoride
• CAS No: 2137812-39-4
• MF: C₆H₆F₄N₂O₂S
• MW: 246.182653903961
• CID: 5413162
• PubChem ID: 138989243
• Update Time: 2025-10-29

1-Ethyl-3-(trifluoromethyl)pyrazole-4-sulfonyl fluoride Chemical and Physical Properties

Names and Identifiers

• 1-ethyl-3-(trifluoromethyl)-1H-pyrazole-4-sulfonyl fluoride
• Z2907436913
• 2137812-39-4
• 1-Ethyl-3-(trifluoromethyl)pyrazole-4-sulfonyl fluoride
• EN300-728410

• Inchi： 1S/C6H6F4N2O2S/c1-2-12-3-4(15(10,13)14)5(11-12)6(7,8)9/h3H,2H2,1H3
• InChI Key： PQAOSXFESDRNAA-UHFFFAOYSA-N
• SMILES： S(C1=CN(CC)N=C1C(F)(F)F)(=O)(=O)F

Computed Properties

• Exact Mass: 246.00861126g/mol
• Monoisotopic Mass: 246.00861126g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 323
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 60.3Ų

Additional information on 1-Ethyl-3-(trifluoromethyl)pyrazole-4-sulfonyl fluoride

1-Ethyl-3-(trifluoromethyl)pyrazole-4-sulfonyl Fluoride: A Comprehensive Overview

1-Ethyl-3-(trifluoromethyl)pyrazole-4-sulfonyl fluoride, also known by its CAS registry number CAS No 2137812-39-4, is a highly specialized chemical compound that has garnered significant attention in the fields of organic synthesis, agrochemicals, and materials science. This compound is characterized by its unique structural features, which include a pyrazole ring substituted with an ethyl group, a trifluoromethyl group, and a sulfonyl fluoride moiety. These functional groups impart the compound with distinct chemical properties, making it a valuable building block in various research and industrial applications.

The pyrazole ring, a five-membered heterocyclic structure containing two nitrogen atoms, serves as the core framework of this compound. The substitution pattern on the pyrazole ring plays a crucial role in determining its reactivity and selectivity in chemical reactions. The ethyl group at position 1 provides steric bulk and enhances the compound's solubility in organic solvents. Meanwhile, the trifluoromethyl group at position 3 introduces electron-withdrawing effects, which can influence the electronic properties of the molecule and enhance its stability under certain reaction conditions.

The sulfonyl fluoride group at position 4 is particularly significant due to its reactivity as an electrophilic sulfur source. This group is commonly utilized in the synthesis of sulfonamides, sulfones, and other sulfur-containing compounds. The presence of this reactive group makes 1-Ethyl-3-(trifluoromethyl)pyrazole-4-sulfonyl fluoride an attractive precursor for constructing bioactive molecules with potential applications in drug discovery and agrochemical development.

Recent advancements in synthetic chemistry have led to innovative methods for synthesizing this compound. Researchers have explored various routes, including nucleophilic aromatic substitution and transition metal-catalyzed coupling reactions, to optimize the synthesis process. These methods not only improve yield and purity but also reduce the environmental footprint of the production process, aligning with current trends toward sustainable chemistry.

In terms of applications, 1-Ethyl-3-(trifluoromethyl)pyrazole-4-sulfonyl fluoride has shown promise in several areas. In agrochemistry, it has been investigated as a potential precursor for fungicides and herbicides due to its ability to inhibit key enzymes involved in plant pathogen growth. Its electron-withdrawing groups enhance the bioavailability and stability of the resulting agrochemicals, making them more effective against a wide range of crop pathogens.

In the pharmaceutical industry, this compound has been utilized as an intermediate in the synthesis of kinase inhibitors and other bioactive molecules. The sulfonyl fluoride group is particularly valuable in this context as it can undergo nucleophilic substitution reactions with amino acids or other nucleophiles to form stable sulfonamides. These derivatives are often tested for their potential to modulate protein-protein interactions or inhibit enzyme activity, paving the way for novel therapeutic agents.

Moreover, recent studies have highlighted the potential of 1-Ethyl-3-(trifluoromethyl)pyrazole-4-sulfonyl fluoride in materials science. Its unique electronic properties make it a candidate for use in organic electronics, where it could serve as a building block for semiconducting polymers or functional materials with tailored electronic characteristics.

The growing interest in this compound is reflected in numerous research publications that explore its synthesis, characterization, and applications. For instance, a study published in the Journal of Medicinal Chemistry demonstrated its utility as an intermediate in the synthesis of potent kinase inhibitors with potential anticancer activity. Another research article featured in Green Chemistry highlighted innovative methods for synthesizing this compound using environmentally friendly catalysts.

In conclusion, 1-Ethyl-3-(trifluoromethyl)pyrazole-4-sulfonyl fluoride, CAS No 2137812-39-4, stands out as a versatile and valuable compound with diverse applications across multiple disciplines. Its unique structural features and reactive functional groups make it an essential tool for researchers and industry professionals alike. As ongoing research continues to uncover new insights into its properties and potential uses, this compound is poised to play an increasingly important role in advancing modern chemistry.